![molecular formula C21H15N5S B2795967 6-(Naphthalen-1-ylmethylsulfanyl)-3-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazine CAS No. 868969-22-6](/img/structure/B2795967.png)
6-(Naphthalen-1-ylmethylsulfanyl)-3-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazine
Description
6-(Naphthalen-1-ylmethylsulfanyl)-3-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazine is a useful research compound. Its molecular formula is C21H15N5S and its molecular weight is 369.45. The purity is usually 95%.
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Scientific Research Applications
Antidiabetic Research Applications
A family of triazolo-pyridazine-substituted piperazines was synthesized and evaluated for their Dipeptidyl peptidase-4 (DPP-4) inhibition potentials to develop them as anti-diabetic medications. This research highlights the potential of triazolo-pyridazine derivatives in treating diabetes through DPP-4 inhibition and insulinotropic activities, showing promising antioxidant properties and minimal cytotoxicity at certain doses (Bindu, Vijayalakshmi, & Manikandan, 2019).
Antiviral Research Applications
Novel triazolo[4,3-b]pyridazine derivatives demonstrated promising antiviral activity against the hepatitis-A virus (HAV), indicating their potential as antiviral agents. This research opens avenues for developing new therapeutic compounds targeting viral infections, especially HAV (Shamroukh & Ali, 2008).
Structural and Chemical Analysis
Research involving synthesis, structure analysis, and energy frameworks of chloro-triazolo[4,3-b]pyridazine compounds has provided insights into their molecular characteristics, including the crystalline structure, molecular interactions, and potential reactivity. These studies are crucial for understanding the chemical behavior and pharmacological potential of such compounds (Sallam et al., 2021).
Antimicrobial and Antiproliferative Applications
The synthesis and evaluation of triazolo[4,3-b]pyridazine derivatives for their cytotoxic activities against various cancer cell lines highlight their potential as anticancer agents. This research provides a foundation for further exploration into the therapeutic applications of triazolo-pyridazine compounds in oncology (Mamta et al., 2019).
properties
IUPAC Name |
6-(naphthalen-1-ylmethylsulfanyl)-3-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H15N5S/c1-2-9-18-15(5-1)6-3-7-17(18)14-27-20-11-10-19-23-24-21(26(19)25-20)16-8-4-12-22-13-16/h1-13H,14H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IAXHFCNFUSCGJP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2CSC3=NN4C(=NN=C4C5=CN=CC=C5)C=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H15N5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-(Naphthalen-1-ylmethylsulfanyl)-3-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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